Cas no 2249721-31-9 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2249721-31-9
• CID: 4786768
• Update Time: 2025-10-30

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• FixCat PF?
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C35H55N4.C10H11O.2ClH.F6P.Ru/c1-11-39(10)20-18-36(19-21-39)22-29-23-37(34-30(25(2)3)14-12-15-31(34)26(4)5)24-38(29)35-32(27(6)7)16-13-17-33(35)28(8)9;1-8(2)11-10-7-5-4-6-9(10)3;;;1-7(2,3,4,5)6;/h12-17,25-29H,11,18-23H2,1-10H3;4-8H,1-2H3;2*1H;;/q-1;-2;;;-1;+6/p-2
• InChI Key： CUHNHDIIUKWUNW-UHFFFAOYSA-L
• SMILES： [P+5]([F-])([F-])([F-])([F-])([F-])[F-].[Cl-][Ru+6]1(=[C-2]C2=CC=CC=C2O1C(C)C)(=[C-2]1N(C2C(=CC=CC=2C(C)C)C(C)C)CC(CN2CC[N+](C)(CC)CC2)N1C1C(=CC=CC=1C(C)C)C(C)C)[Cl-]

Additional information on INDEX NAME NOT YET ASSIGNED

Comprehensive Overview of CAS No 2249721-31-9 and Its Potential Applications in Modern Research

The compound identified by CAS No 2249721-31-9, currently labeled as INDEX NAME NOT YET ASSIGNED, has garnered significant attention in scientific and industrial research due to its unique chemical properties and potential applications. As researchers continue to explore novel compounds for advancements in pharmaceuticals, materials science, and biotechnology, this particular molecule stands out for its structural versatility and functional adaptability. In this article, we delve into the characteristics, potential uses, and future prospects of CAS No 2249721-31-9, while addressing common queries and trending topics in the field.

One of the most frequently asked questions about CAS No 2249721-31-9 revolves around its molecular structure and reactivity. Preliminary studies suggest that this compound exhibits a high degree of stability under standard conditions, making it suitable for a wide range of experimental and industrial applications. Its INDEX NAME NOT YET ASSIGNED status indicates that it is a relatively new entrant in the chemical landscape, which further fuels curiosity among researchers. The absence of a standardized name also highlights the need for more comprehensive studies to fully understand its properties and potential.

In the context of current trends, CAS No 2249721-31-9 aligns with the growing demand for sustainable and eco-friendly chemical solutions. With increasing global emphasis on green chemistry, researchers are keen to explore how this compound can contribute to reducing environmental impact. For instance, its potential role in catalytic processes or as a precursor for biodegradable materials could make it a valuable asset in the fight against pollution and resource depletion. This aligns with popular search queries such as "green chemistry innovations 2023" and "sustainable chemical alternatives," which dominate academic and industrial discussions.

Another area of interest is the pharmaceutical potential of CAS No 2249721-31-9. Given the ongoing need for new therapeutic agents, especially in the wake of global health challenges, this compound's unique structure could pave the way for novel drug formulations. Early-stage research hints at its possible efficacy in targeting specific biological pathways, though extensive clinical trials are still required. Keywords like "new drug discovery 2023" and "pharmaceutical research breakthroughs" reflect the public's keen interest in such advancements, further underscoring the relevance of this compound.

From a materials science perspective, CAS No 2249721-31-9 offers exciting possibilities for innovation. Its potential applications in polymer chemistry, nanotechnology, and advanced coatings are particularly noteworthy. For example, its integration into smart materials could enhance durability, conductivity, or self-healing properties, addressing common industry pain points. Searches related to "advanced material innovations" and "next-generation polymers" often highlight the need for such versatile compounds, making INDEX NAME NOT YET ASSIGNED a topic of considerable interest.

Despite its promise, the lack of a definitive INDEX NAME for CAS No 2249721-31-9 poses challenges for standardization and regulatory compliance. Researchers and manufacturers must navigate this ambiguity while ensuring safety and efficacy in their applications. This scenario is reminiscent of other novel compounds that initially lacked formal nomenclature but later became industry staples. Addressing queries like "how to handle unnamed chemicals in research" and "regulatory pathways for new compounds" can provide valuable insights for stakeholders.

In conclusion, CAS No 2249721-31-9, despite its provisional INDEX NAME NOT YET ASSIGNED status, represents a fascinating subject for modern scientific inquiry. Its potential spans multiple disciplines, from green chemistry to pharmaceuticals and advanced materials, aligning with both current research priorities and public interest. As more data becomes available, this compound could well emerge as a cornerstone of future technological and therapeutic advancements. For now, it remains a compelling example of how uncharted chemical territories continue to inspire innovation and discovery.